Cas no 2011319-40-5 (N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine)

• Product Name: N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine
• CAS No: 2011319-40-5
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5276410
• PubChem ID: 165444799
• Update Time: 2025-05-21

N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• EN300-692645
• 2011319-40-5
• N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine

• Inchi： 1S/C14H28N2/c1-16(14-8-3-2-4-9-14)12-13-7-5-6-10-15-11-13/h13-15H,2-12H2,1H3
• InChI Key： CROISIDBJYGNNG-UHFFFAOYSA-N
• SMILES： N(C)(CC1CNCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine

N-[(Azepan-3-yl)methyl]-N-methylcyclohexanamine (CAS No. 2011319-40-5): An Overview of Its Properties and Applications

N-[(Azepan-3-yl)methyl]-N-methylcyclohexanamine (CAS No. 2011319-40-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential uses of N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine.

The chemical structure of N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine consists of a cyclohexane ring and an azepane ring, connected through a methyl group. The presence of these rings imparts specific physical and chemical properties to the molecule, making it an interesting candidate for further investigation. The compound's molecular formula is C₁₅H₂₈N₂, and its molecular weight is approximately 236.4 g/mol.

Recent studies have highlighted the pharmacological properties of N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine. One notable area of research is its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound exhibits significant anxiolytic effects in animal models, suggesting its potential use in the treatment of anxiety disorders. The mechanism of action is believed to involve the modulation of GABAergic neurotransmission, which plays a crucial role in regulating anxiety.

In addition to its anxiolytic properties, N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine has also been investigated for its analgesic effects. Research has shown that the compound can effectively reduce pain responses in various pain models, including neuropathic and inflammatory pain. The analgesic activity is thought to be mediated through interactions with opioid receptors, although the exact mechanism requires further elucidation.

The safety profile of N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine is another important aspect that has been explored in preclinical studies. Toxicological assessments have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are encouraging and support the potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings pave the way for more advanced clinical trials to assess its therapeutic potential in specific patient populations.

Beyond its therapeutic applications, N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine has also been studied for its use as a research tool in neuroscience and pharmacology. Its ability to modulate specific neurotransmitter systems makes it a valuable tool for investigating the underlying mechanisms of various neurological disorders. Additionally, the compound's unique structure provides insights into the design and synthesis of novel compounds with similar pharmacological profiles.

In conclusion, N-[(azepan-3-yl)methyl]-N-methylcyclohexanamine (CAS No. 2011319-40-5) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its anxiolytic and analgesic properties, coupled with a favorable safety profile, make it an attractive candidate for further development. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in the field of medicinal chemistry and pharmaceutical science.